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Compound of Interest

Compound Name:
(S)-methyl 2-hydroxy-3-

methylbutanoate

Cat. No.: B179402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence of (S)-
methyl 2-hydroxy-3-methylbutanoate, a chiral ester of interest in flavor chemistry,

biotechnology, and as a potential chiral building block in pharmaceutical synthesis. This

document details its biosynthetic origins, reported natural sources, quantitative data, and

methodologies for its analysis.

Introduction
(S)-methyl 2-hydroxy-3-methylbutanoate is the methyl ester of (S)-2-hydroxy-3-

methylbutanoic acid. The parent acid is a known natural metabolite derived from the catabolism

of the essential amino acid L-valine. While the acid form is documented in various biological

systems, the natural occurrence of its methyl ester is less extensively reported but is of

significant interest due to its potential contribution to the aroma profiles of fruits and fermented

products.

Biosynthesis
The biosynthesis of (S)-methyl 2-hydroxy-3-methylbutanoate is intrinsically linked to the

metabolic pathway of L-valine. The initial steps involve the conversion of L-valine to its

corresponding α-hydroxy acid, (S)-2-hydroxy-3-methylbutanoic acid. The subsequent

esterification to form the methyl ester is likely catalyzed by specific enzymes, such as
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methyltransferases, which utilize S-adenosyl-L-methionine (SAM) as a methyl donor, or through

the action of alcohol acyltransferases in the presence of methanol.
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[https://www.benchchem.com/product/b179402#natural-occurrence-of-s-methyl-2-hydroxy-3-
methylbutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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